5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 5-(2-methylmorpholin-4-yl)furan-2-carbaldehyde
• InChI: InChI=1S/C10H13NO3/c1-8-6-11(4-5-13-8)10-3-2-9(7-12)14-10/h2-3,7-8H,4-6H2,1H3
• InChI Key: ZAAYLICKFYIVKF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)C2=CC=C(O2)C=O

Description

5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde is a furan-based aldehyde derivative featuring a 2-methylmorpholine substituent at the 5-position of the furan ring. Morpholine derivatives are often employed in drug design due to their ability to modulate solubility, bioavailability, and target interactions . The compound’s aldehyde group provides a reactive site for further functionalization, making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde typically involves the reaction of furan derivatives with morpholine derivatives under controlled conditions. One common method involves the condensation of 2-methylmorpholine with furan-2-carbaldehyde in the presence of a suitable catalyst .

Industrial Production Methods

While specific industrial production methods for 5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde are not widely documented, the general approach involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) .

Chemical Reactions Analysis

Types of Reactions

5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The furan ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Electrophilic substitution reactions often use reagents such as bromine (Br2) and nitric acid (HNO3).

Major Products

Oxidation: Formation of 5-(2-Methylmorpholin-4-yl)furan-2-carboxylic acid.

Reduction: Formation of 5-(2-Methylmorpholin-4-yl)furan-2-methanol.

Substitution: Formation of various substituted furan derivatives.

Scientific Research Applications

Scientific Research Applications

• Chemistry 5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde serves as a building block in synthesizing complex organic molecules.
• Biology This compound is studied for its potential biological activities, including antimicrobial effects, suggesting applications in treating infections. Furan derivatives, in general, have demonstrated a wide range of pharmaceutical applications and have shown interesting biological activities such as antimicrobial, cytotoxic, and antitumor properties .
• Medicine Researches investigate 5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde for therapeutic applications, particularly in developing new drugs. Compounds containing a furan moiety have shown a diverse array of favorable pharmacological properties and have been used as medicines in a variety of different disease areas .
• Industry This compound is used in producing specialty chemicals and materials.

Chemical Reactions

5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde undergoes several chemical reactions:

• Oxidation The aldehyde group can be oxidized to form 5-(2-Methylmorpholin-4-yl)furan-2-carboxylic acid.
• Reduction Reduction leads to the formation of 5-(2-Methylmorpholin-4-yl)furan-2-methanol.
• Substitution Substitution reactions result in various substituted furan derivatives.

Potential Interactions

Interaction studies involving 5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde typically focus on its binding affinity to biological targets like enzymes or receptors. These studies help elucidate mechanisms of action and potential therapeutic effects, employing techniques such as molecular docking simulations and in vitro assays to assess interactions with proteins involved in disease pathways.

Furan Derivatives

Mechanism of Action

The mechanism of action of 5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound’s aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. Additionally, the furan ring may interact with various biological receptors, modulating their function .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The furan-2-carbaldehyde scaffold is highly modular, with substituents at the 5-position dictating chemical reactivity, physical properties, and biological activity. Key structural analogs include:

• Nitro-substituted derivatives: 5-(4-Nitrophenyl)furan-2-carbaldehyde (CAS 7147-77-5): Exhibits a high melting point (204–206°C) and density (1.348 g/cm³) due to the electron-withdrawing nitro group, which enhances intermolecular interactions . Its enthalpy of combustion (ΔcH°) is calculated to be -3380.2 kJ/mol, indicating significant thermodynamic stability . 5-(2-Methyl-4-nitrophenyl)furan-2-carbaldehyde: The methyl group ortho to the nitro substituent increases steric hindrance, slightly elevating its enthalpy of combustion (-3415.8 kJ/mol) compared to the non-methylated nitro analog .

• Halogen-substituted derivatives :

  • 5-(4-Chlorophenyl)furan-2-carbaldehyde (CAS 34035-03-5): Shows a melting point of 128–131°C , lower than nitro derivatives, likely due to reduced polarity. This compound is used as a pharmaceutical intermediate .
  • 5-(4-Bromo-2-fluorophenyl)furan-2-carbaldehyde : The bromo and fluoro substituents enhance electrophilic reactivity, making it suitable for cross-coupling reactions in medicinal chemistry .

Thermodynamic and Physical Properties

Substituents significantly influence thermodynamic stability and phase behavior:

• Sublimation and Combustion : Nitro-substituted derivatives exhibit higher sublimation enthalpies (ΔsubH° ≈ 100–110 kJ/mol at 298.15 K) due to strong intermolecular π-π stacking and dipole interactions . In contrast, morpholine-containing analogs likely have lower sublimation energies due to increased solubility in polar solvents.
• Melting Points: Electron-withdrawing groups (e.g., -NO₂) raise melting points (e.g., 204–206°C for 5-(4-nitrophenyl)-furan-2-carbaldehyde ), while alkyl or heterocyclic substituents (e.g., -CH₃, morpholine) reduce melting points by disrupting crystal packing.

Data Table: Key Properties of Selected Furan-2-carbaldehyde Derivatives

Compound Name	Substituent	Melting Point (°C)	ΔcH° (kJ/mol)	Key Applications
5-(4-Nitrophenyl)furan-2-carbaldehyde	4-Nitrophenyl	204–206	-3380.2	Thermodynamic studies
5-(Hydroxymethyl)furan-2-carbaldehyde	Hydroxymethyl	N/A	N/A	Antimicrobial agents
5-(2-Methyl-4-nitrophenyl)furan-2-carbaldehyde	2-Methyl-4-nitrophenyl	N/A	-3415.8	Combustion analysis
5-(4-Chlorophenyl)furan-2-carbaldehyde	4-Chlorophenyl	128–131	N/A	Pharmaceutical intermediates
5-(1,4-Oxazepan-4-yl)furan-2-carbaldehyde	1,4-Oxazepan-4-yl	N/A	N/A	Solubility enhancement

Biological Activity

5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its synthesis, biological properties, and mechanisms of action, supported by relevant data tables and findings from various studies.

Overview of the Compound

Chemical Structure:

• IUPAC Name: 5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde
• Molecular Formula: C11H13N1O2
• Molecular Weight: 205.23 g/mol

Cytotoxicity and Anticancer Activity

The cytotoxic effects of furan derivatives have been explored in various cancer cell lines. For example, a study found that certain furan-based compounds exhibited cytotoxicity with IC50 values ranging from 10 µM to over 100 µM in different cancer cell lines, suggesting a potential for further development into anticancer agents . The mechanism often involves the induction of apoptosis and cell cycle arrest.

The biological activity of 5-(2-Methylmorpholin-4-yl)furan-2-carbaldehyde is hypothesized to involve several mechanisms:

• Enzyme Inhibition: Compounds with similar structures have been shown to inhibit key enzymes involved in bacterial cell wall synthesis.
• Receptor Binding: The morpholine moiety may facilitate binding to biological receptors, modulating signaling pathways associated with inflammation or cancer progression.
• Reactive Oxygen Species (ROS) Generation: Some furan derivatives induce oxidative stress in cells, leading to apoptosis.

Case Studies and Research Findings

• Antimicrobial Activity Study (2020): A series of furan derivatives were synthesized and tested for antibacterial activity. The study demonstrated that modifications on the furan ring significantly affected the antibacterial potency, suggesting that further modifications could enhance activity against resistant strains .
• Cytotoxicity Assessment (2021): A comprehensive evaluation of various furan derivatives showed that compounds with electron-withdrawing groups exhibited higher cytotoxicity against breast cancer cell lines compared to their electron-donating counterparts. This finding highlights the importance of electronic effects on biological activity .
• Mechanistic Insights (2022): Research focusing on the mechanism revealed that certain furan derivatives activate apoptotic pathways through caspase activation in cancer cells, supporting their potential as therapeutic agents .